
A Comparative Structural Analysis of Hydrated
vs. Anhydrous Neodymium Nitrate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Neodymium;nitrate

Cat. No.: B15791771

Get Quote

A detailed examination of the structural differences between hydrated and anhydrous

neodymium nitrate reveals significant changes in coordination, crystal lattice, and stability,

driven by the presence or absence of water molecules. While the hydrated form, neodymium

nitrate hexahydrate, has been well-characterized, the anhydrous counterpart has proven more

elusive to isolate and structurally define in its pure, unsolvated state.

This guide provides a comprehensive comparison of the structural properties of hydrated and

anhydrous neodymium nitrate, drawing upon available experimental data. It is intended for

researchers, scientists, and drug development professionals who utilize these compounds in

their work.
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Property
Hydrated Neodymium
Nitrate (Nd(NO₃)₃·6H₂O)

Anhydrous Neodymium
Nitrate (Nd(NO₃)₃)

Formula Nd(NO₃)₃·6H₂O Nd(NO₃)₃

Molar Mass 438.34 g/mol [1] 330.25 g/mol [1]

Crystal System Triclinic[1][2]
Not definitively determined for

the pure, unsolvated form.

Lattice Parameters

a = 9.307 Å, b = 11.747 Å, c =

6.776 Å, α = 91.11°, β =

112.24°, γ = 109.15°[1][2]

Not available for the pure,

unsolvated form.

Coordination Environment of

Nd³⁺

The Nd³⁺ ion is coordinated by

oxygen atoms from both water

molecules and nitrate groups.

The Nd³⁺ ion is coordinated

solely by oxygen atoms from

the nitrate groups.

Stability
Stable under ambient

conditions.

Highly hygroscopic and readily

absorbs moisture from the air

to form hydrates.[2]

Crystal Structure Analysis
Hydrated Neodymium Nitrate (Nd(NO₃)₃·6H₂O)
The crystal structure of neodymium nitrate hexahydrate has been determined by single-crystal

X-ray diffraction. It crystallizes in the triclinic space group P-1.[1][2] In this structure, the

neodymium(III) ion is at the center of a coordination sphere composed of oxygen atoms from

both the nitrate anions and water molecules. The presence of water molecules in the crystal

lattice plays a crucial role in stabilizing the structure through hydrogen bonding.

Anhydrous Neodymium Nitrate (Nd(NO₃)₃)
Obtaining a definitive crystal structure of pure, unsolvated anhydrous neodymium nitrate has

been challenging due to its extreme hygroscopicity. While the synthesis of anhydrous

neodymium nitrate solvates (e.g., with tetrahydrofuran) has been reported, the crystal structure

of the pure compound is not readily available in crystallographic databases.
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However, insights into the coordination environment of the Nd³⁺ ion in an anhydrous state can

be gleaned from the crystal structure of complexes containing anhydrous neodymium nitrate

anions. For instance, in the complex salt [P(C₄H₉)₄]₃[Nd(NO₃)₆], the neodymium ion is

coordinated by six bidentate nitrate ligands, resulting in a coordination number of 12. This

suggests that in the absence of water, the nitrate ions will directly and fully coordinate to the

neodymium center.

Experimental Protocols
Synthesis of Anhydrous Neodymium Nitrate
A common method for preparing anhydrous neodymium nitrate is through the careful

dehydration of its hydrated salt.

Nd(NO₃)₃·6H₂O

Heating under vacuum

Stepwise temperature increase to ~180°C

Anhydrous Nd(NO₃)₃

Click to download full resolution via product page

Caption: General workflow for powder X-ray diffraction analysis.

Powder XRD Protocol:

Sample Preparation:
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For hydrated neodymium nitrate, a small amount of the crystalline solid is gently ground to

a fine powder using a mortar and pestle.

For the highly hygroscopic anhydrous neodymium nitrate, sample preparation must be

performed in a dry, inert atmosphere (e.g., inside a glovebox). The sample is similarly

ground to a fine powder.

Sample Mounting: The powdered sample is packed into a sample holder. Care should be

taken to create a flat, smooth surface to minimize preferred orientation effects. For the

anhydrous sample, the holder should be sealed with an X-ray transparent dome or film to

prevent atmospheric exposure during data collection.

Data Collection: A powder X-ray diffraction pattern is collected using a diffractometer,

typically with Cu Kα radiation. A common experimental setup involves a θ-2θ scan over a

desired angular range (e.g., 5-70° 2θ).

Data Analysis: The resulting diffraction pattern is analyzed to identify the crystalline phases

present by comparison to crystallographic databases. For known structures, the lattice

parameters can be refined. For unknown structures, the data can be used for structure

solution and refinement.

Thermal Analysis (TGA/DSC)
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to

study the thermal stability and decomposition behavior of the hydrated and anhydrous forms.

Experimental Workflow: Thermal Analysis
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Sample
(Hydrated or Anhydrous)

Weigh sample into
TGA/DSC pan

Heat in controlled atmosphere
(e.g., N₂ or air)

Record mass change (TGA)
and heat flow (DSC)

Click to download full resolution via product page

Caption: Workflow for TGA/DSC analysis.

TGA/DSC Protocol:

Sample Preparation: A small, accurately weighed amount of the sample (typically 5-10 mg) is

placed in an appropriate TGA/DSC pan (e.g., alumina or platinum). For the anhydrous

sample, this must be done in an inert atmosphere.

Analysis: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a

constant heating rate (e.g., 10 °C/min) over a specified temperature range.

Data Interpretation: The TGA curve shows mass loss as a function of temperature, indicating

dehydration and decomposition events. The DSC curve shows endothermic and exothermic

processes, such as melting, dehydration, and decomposition. The thermal decomposition of

neodymium nitrate hexahydrate is a multi-step process involving the loss of water molecules

followed by the decomposition of the nitrate to form neodymium oxide. [3]

Conclusion
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The presence of water of hydration profoundly influences the crystal structure and properties of

neodymium nitrate. The hydrated form is a stable, well-defined crystalline solid, while the

anhydrous form is highly reactive and difficult to characterize in its pure state. The structural

comparison highlights the critical role of water in the solid-state chemistry of lanthanide salts.

Further research to obtain the definitive crystal structure of anhydrous neodymium nitrate would

be invaluable for a complete understanding of its properties and for advancing its applications

in materials science and catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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